![molecular formula C12H16FNO B3043426 1-(2-Fluorobenzyl)piperidin-3-ol CAS No. 864388-88-5](/img/structure/B3043426.png)
1-(2-Fluorobenzyl)piperidin-3-ol
Overview
Description
Scientific Research Applications
Potential Applications in Organic Synthesis and Medicinal Chemistry
1-(2-Fluorobenzyl)piperidin-3-ol, due to its structural components, could play a significant role in organic synthesis and medicinal chemistry. Piperidine derivatives, for instance, have been extensively studied for their pharmaceutical properties. Piper species, known for their bioactive compounds, suggest the relevance of piperidin-3-ol derivatives in developing new therapeutic agents (Salehi et al., 2019). Additionally, strategies for synthesizing spiropiperidines, which involve modifications to the piperidine core, highlight the synthetic versatility and potential pharmacological applications of such compounds (Griggs et al., 2018).
Photocatalytic and Environmental Applications
The fluorinated component of this compound could contribute to environmental chemistry, especially in photocatalytic processes for degrading pollutants. Fluorinated compounds, including those used in photocatalysis, are essential for environmental remediation (MiarAlipour et al., 2018). Such applications are crucial for developing more efficient methods for pollutant removal from water and air, underscoring the environmental significance of fluorinated derivatives.
Advances in Aqueous Fluoroalkylation
Aqueous fluoroalkylation, which involves the introduction of fluorinated groups into organic molecules under environmentally friendly conditions, represents a significant area of research. The fluoroalkyl part of this compound suggests its potential utility in developing new fluoroalkylation reactions that are more sustainable (Song et al., 2018). This area of study not only enhances the synthesis of fluorinated molecules but also promotes green chemistry principles.
Future Directions
Piperidine derivatives, including 1-(2-Fluorobenzyl)piperidin-3-ol, are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . Future research may focus on exploring the potential applications of this compound in various fields of research and industry.
Mechanism of Action
Target of Action
It’s known that piperidine derivatives play a significant role in the pharmaceutical industry and are present in more than twenty classes of pharmaceuticals . They are often used as synthetic fragments for designing drugs .
Mode of Action
Piperidine derivatives are known to interact with various targets, leading to a range of biological activities .
Biochemical Pathways
Piperidine derivatives have been found to exhibit a wide range of biological activities, suggesting that they may interact with multiple biochemical pathways .
Result of Action
Piperidine derivatives are known to exhibit a wide range of biological activities, suggesting that they may have diverse molecular and cellular effects .
properties
IUPAC Name |
1-[(2-fluorophenyl)methyl]piperidin-3-ol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16FNO/c13-12-6-2-1-4-10(12)8-14-7-3-5-11(15)9-14/h1-2,4,6,11,15H,3,5,7-9H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WYDTVQAJCGVUPS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)CC2=CC=CC=C2F)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16FNO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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